Cas no 1439991-18-0 (4-(Azetidin-3-yl)oxan-2-one)

• Product Name: 4-(Azetidin-3-yl)oxan-2-one
• CAS No: 1439991-18-0
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 2106649
• Update Time: 2023-08-03

4-(Azetidin-3-yl)oxan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(azetidin-3-yl)-tetrahydropyran-2-one
• 4-(Azetidin-3-yl)oxan-2-one

• Inchi： 1S/C8H13NO2/c10-8-3-6(1-2-11-8)7-4-9-5-7/h6-7,9H,1-5H2
• InChI Key： GTEYRGVBSGFRTE-UHFFFAOYSA-N
• SMILES： O1C(CC(CC1)C1CNC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 166
• Topological Polar Surface Area: 38.3